Cas no 588675-85-8 (methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate)
588675-85-8 structure
Product Name:methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate
CAS No:588675-85-8
MF:C8H7NO2S2
MW:213.27667927742
MDL:MFCD03943713
CID:870394
Update Time:2026-04-29
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 2-ISOTHIOCYANATO-5-METHYLTHIOPHENE-3-CARBOXYLATE
- methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate
-
- MDL： MFCD03943713
- Inchi： InChI=1S/C8H7NO2S2/c1-5-3-6(8(10)11-2)7(13-5)9-4-12/h3H,1-2H3
- InChI Key： MOIJNRCYLJNXBP-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(N=C=S)S1)C(=O)OC
Computed Properties
- Exact Mass: 212.992
- Monoisotopic Mass: 212.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99A^2
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM114525-1g |
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate |
588675-85-8 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM114525-5g |
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate |
588675-85-8 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM114525-10g |
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate |
588675-85-8 | 95% | 10g |
$1080 | 2021-08-06 | |
| Matrix Scientific | 030203-500mg |
Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate |
588675-85-8 | 500mg |
$189.00 | 2023-09-06 | ||
| Chemenu | CM114525-1g |
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate |
588675-85-8 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114525-5g |
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate |
588675-85-8 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM114525-10g |
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate |
588675-85-8 | 95% | 10g |
$*** | 2023-05-30 | |
| abcr | AB380114-500 mg |
Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate, 95%; . |
588675-85-8 | 95% | 500 mg |
€310.00 | 2023-07-19 | |
| abcr | AB380114-1 g |
Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate, 95%; . |
588675-85-8 | 95% | 1 g |
€370.00 | 2023-07-19 | |
| abcr | AB380114-5 g |
Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate, 95%; . |
588675-85-8 | 95% | 5 g |
€970.00 | 2023-07-19 |
methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
588675-85-8 (methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate) Related Products
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- 588695-55-0(Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate)
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